4-Ethanesulfonamido-2-methoxybenzene-1-sulfonyl chloride
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Description
4-Ethanesulfonamido-2-methoxybenzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C9H12ClNO5S2 and its molecular weight is 313.77. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Secondary Amines
A study by Kurosawa, Kan, and Fukuyama (2003) discusses the preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides, highlighting the role of related sulfonyl chloride compounds in organic synthesis processes. This work underscores the utility of sulfonyl chlorides as intermediates in the synthesis of amine derivatives, which are crucial in various chemical industries and pharmaceutical research (Kurosawa, Kan, & Fukuyama, 2003).
Development of Heavy Metal Sensors
Sheikh, Arshad, Rahman, Asiri, and Alamry (2016) developed a highly efficient Co2+ ion sensor based on N,N′-(ethane-1,2-diyl)bis(2,5-dimethoxybenzenesulfonamide) (EBDMBS) fabricated on a glassy carbon electrode. This research demonstrates the application of sulfonyl chloride derivatives in environmental monitoring and pollution control, offering a novel approach to detect cobalt ions with high sensitivity and stability (Sheikh et al., 2016).
Organic Synthesis and Characterization
The molecular structure, vibrational spectroscopic studies, and computational analysis of 4-Cyano-2-methoxybenzenesulfonyl Chloride (4C2MBSC) were carried out by Nagarajan and Krishnakumar (2018). This research emphasizes the significance of sulfonyl chloride derivatives in understanding the molecular properties and reactivity of organic compounds, contributing to the fields of materials science and molecular engineering (Nagarajan & Krishnakumar, 2018).
Properties
IUPAC Name |
4-(ethylsulfonylamino)-2-methoxybenzenesulfonyl chloride |
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InChI |
InChI=1S/C9H12ClNO5S2/c1-3-17(12,13)11-7-4-5-9(18(10,14)15)8(6-7)16-2/h4-6,11H,3H2,1-2H3 |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBCGHZPMTDWKES-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)NC1=CC(=C(C=C1)S(=O)(=O)Cl)OC |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO5S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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